Cas no 85452-78-4 ((2E)-3-(1H-indol-3-yl)-2-Propenenitrile)

• Product Name: (2E)-3-(1H-indol-3-yl)-2-Propenenitrile
• CAS No: 85452-78-4
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD13178419
• CID: 1119104
• PubChem ID: 15565768
• Update Time: 2025-07-19

(2E)-3-(1H-indol-3-yl)-2-Propenenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1H-indol-3-yl)-2-Propenenitrile
• (E)-3-(1H-indol-3-yl)acrylonitrile
• CHEMBL1812541
• (E)-3-(1H-indol-3-yl)prop-2-enenitrile
• F50206
• SCHEMBL1520356
• AKOS011761685
• 85452-78-4
• A851489
• BDBM50350308
• SCHEMBL1520354
• DB-290081

• MDL： MFCD13178419
• Inchi： 1S/C11H8N2/c12-7-3-4-9-8-13-11-6-2-1-5-10(9)11/h1-6,8,13H/b4-3+
• InChI Key： GQCABHQDRZQIOP-ONEGZZNKSA-N
• SMILES： N1C=C(/C=C/C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 168.06900
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58000
• LogP: 2.70468

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (2E)-3-(1H-indol-3-yl)-2-Propenenitrile

Chemical Profile of (2E)-3-(1H-indol-3-yl)-2-Propenenitrile (CAS No. 85452-78-4)

(2E)-3-(1H-indol-3-yl)-2-Propenenitrile, identified by its CAS number 85452-78-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a conjugated system of a nitrile group and an indole moiety, has garnered attention due to its unique structural and functional properties. The indole ring, a core structural unit in numerous bioactive molecules, contributes to the compound's potential in medicinal chemistry.

The molecular structure of (2E)-3-(1H-indol-3-yl)-2-Propenenitrile encompasses a trans-alkene moiety linked to a nitrile group, which is further substituted with a 1H-indole ring at the 3-position. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery. The presence of both electrophilic and nucleophilic centers in the molecule provides multiple avenues for chemical modification and functionalization.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in (2E)-3-(1H-indol-3-yl)-2-Propenenitrile suggests potential applications in these therapeutic areas. The conjugated system of the nitrile and alkene groups enhances the molecule's ability to interact with biological receptors, thereby increasing its pharmacological relevance.

Research has shown that the indole moiety can modulate various signaling pathways by acting as a ligand for transcription factors and other cellular receptors. The nitrile group, on the other hand, can participate in hydrogen bonding interactions, further influencing the compound's binding affinity and selectivity. These characteristics make (2E)-3-(1H-indol-3-yl)-2-Propenenitrile a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding modes of (2E)-3-(1H-indol-3-yl)-2-Propenenitrile with various biological targets. These simulations have provided valuable insights into the compound's interactions at the molecular level, guiding the design of more effective derivatives.

The synthesis of (2E)-3-(1H-indol-3-yl)-2-Propenenitrile involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the alkene-nitrile bond and the subsequent introduction of the indole substituent. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies.

In addition to its pharmaceutical potential, (2E)-3-(1H-indol-3-yl)-2-Propenenitrile has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it useful in catalytic systems and as a ligand for metal-based drugs. Furthermore, the compound's photochemical properties have been explored for applications in optoelectronic devices.

The indole ring is particularly interesting due to its presence in numerous natural products and bioactive molecules. For instance, indole derivatives are found in alkaloids such as tryptophan and serotonin, which play crucial roles in neurological functions. The structural similarity between these natural products and synthetic compounds like (2E)-3-(1H-indol-3-yl)-2-Propenenitrile suggests potential therapeutic benefits.

Ongoing research aims to expand the chemical space explored by indole-based compounds by incorporating novel functional groups and exploring different substitution patterns. This approach is expected to yield new insights into the pharmacological properties of these molecules and lead to the discovery of more effective therapeutic agents.

The development of new synthetic routes has been instrumental in facilitating further exploration of this class of compounds. Techniques such as cross-coupling reactions and transition-metal catalysis have enabled efficient construction of complex indole derivatives. These advancements are crucial for accelerating drug discovery efforts and bringing new treatments to market.

The role of computational tools cannot be overstated in modern chemical research. Software packages for molecular modeling and virtual screening allow researchers to rapidly assess the potential biological activity of compounds like (2E)-3-(1H-indol-3-yl)-2-Propenenitrile. By leveraging these tools, scientists can identify promising candidates for further experimental validation more efficiently than ever before.

In conclusion, (2E)-3-(1H-indol-3-y l)-2-Pro p enenitr ile (CAS No. 85452 -78 -4) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for further exploration, making it a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents and advanced materials.